Cas no 1421510-03-3 (2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole)

• Product Name: 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole
• CAS No: 1421510-03-3
• MF: C₁₇H₁₃BrN₂O₂S
• MW: 389.266321897507
• CID: 5403702
• Update Time: 2025-07-20

2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [3-(2-Benzothiazolyloxy)-1-azetidinyl](4-bromophenyl)methanone
• 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole

• Inchi： 1S/C17H13BrN2O2S/c18-12-7-5-11(6-8-12)16(21)20-9-13(10-20)22-17-19-14-3-1-2-4-15(14)23-17/h1-8,13H,9-10H2
• InChI Key： YFOBDNUAXRAHCN-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=CC=CC=C3S2)C1)(C1=CC=C(Br)C=C1)=O

Experimental Properties

• Density: 1.611±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.6±60.0 °C(Predicted)
• pka: 1.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole

Introduction to 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole (CAS No. 1421510-03-3)

2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1421510-03-3, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. The presence of both benzothiazole and azetidine moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a subject of intense study.

The benzothiazole core is a well-known scaffold in drug discovery, renowned for its role in various therapeutic agents. Its aromatic system and sulfur-containing heterocycle contribute to its ability to modulate biological pathways by engaging with specific enzymes and receptors. In contrast, the azetidine ring introduces a flexible, three-membered nitrogen-containing cycle that can enhance the compound's binding affinity and selectivity. This combination of structural features makes 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the potential interactions of this compound with biological targets with greater accuracy. Molecular docking studies have indicated that the benzothiazole moiety may interact with proteins involved in inflammation and cell proliferation, while the azetidine ring could potentially bind to enzymes relevant to metabolic pathways. These findings align with the growing interest in designing molecules that can modulate multiple disease-related targets simultaneously.

In the realm of drug development, the 4-bromobenzoyl substituent on the azetidine ring is particularly noteworthy. Bromine atoms are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of this group in 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole suggests that it may exhibit improved pharmacokinetic properties compared to related compounds lacking such a substitution. This feature could be crucial for optimizing drug delivery and efficacy.

Moreover, the oxygen bridge connecting the benzothiazole and azetidine rings introduces another layer of complexity to the molecule's interactions. Oxygen-containing linkers are often designed to improve solubility and bioavailability, which are critical factors in drug development. The specific arrangement of atoms in this oxygen bridge may also influence the compound's ability to cross biological membranes, further impacting its therapeutic potential.

Current research in this area is focused on synthesizing derivatives of 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole to explore new pharmacological profiles. By modifying various substituents on the benzothiazole and azetidine rings, scientists aim to identify analogs with enhanced potency, selectivity, and reduced toxicity. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The integration of machine learning algorithms into drug discovery has also accelerated the process of identifying promising candidates like 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole. These algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation more efficiently. Such innovations are transforming the landscape of pharmaceutical research by reducing time-to-market for new therapies.

One particularly exciting application of this compound is in the treatment of neurological disorders. Preliminary studies suggest that molecules containing benzothiazole and azetidine moieties may interact with neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole to modulate these pathways could lead to breakthroughs in managing these debilitating conditions.

Another area of interest is its potential role in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The structural features of 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole make it a candidate for inhibiting key inflammatory pathways by interacting with enzymes such as COX-2 and LOX. Such interactions could lead to novel anti-inflammatory agents with improved efficacy and safety profiles.

The synthesis of 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, are being employed to streamline these processes. These methods not only improve efficiency but also minimize waste production, aligning with green chemistry principles.

In conclusion, 2-{[1-(4-bromobenzoyl)azetidin-3-yl]oxy}-1,3-benzothiazole represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural composition and predicted biological activities make it an attractive candidate for further research and development. As computational methods and synthetic techniques continue to evolve, the future prospects for this molecule look promising indeed.